Cas no 1866008-62-9 (N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-1-sulfonamide)

• Product Name: N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-1-sulfonamide
• CAS No: 1866008-62-9
• MF: C₆H₁₃NO₄S₂
• MW: 227.301719427109
• CID: 4770889
• Update Time: 2026-02-26

N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-Dioxidothietan-3-yl)propane-1-sulfonamide
• N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-1-sulfonamide

• Inchi： 1S/C6H13NO4S2/c1-2-3-13(10,11)7-6-4-12(8,9)5-6/h6-7H,2-5H2,1H3
• InChI Key： BVKXJEBQKPWQDO-UHFFFAOYSA-N
• SMILES： S1(CC(C1)NS(CCC)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 346
• XLogP3: -0.6
• Topological Polar Surface Area: 97.1

Additional information on N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-1-sulfonamide

Comprehensive Overview of N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-1-sulfonamide (CAS No. 1866008-62-9)

The compound N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-1-sulfonamide (CAS No. 1866008-62-9) is a sulfonamide derivative with a unique molecular structure featuring a thietane ring and a propane sulfonamide moiety. This structure imparts distinct chemical properties, making it a subject of interest in pharmaceutical and material science research. The presence of the sulfonamide group is particularly noteworthy, as it is a common pharmacophore in drug design, often associated with antibacterial, anti-inflammatory, and enzyme inhibitory activities.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are increasingly exploring N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-1-sulfonamide for its potential applications in targeted drug delivery systems and as a building block for bioactive molecules. Its CAS number 1866008-62-9 serves as a critical identifier in chemical databases, facilitating global research collaboration and regulatory compliance.

The synthesis of N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-1-sulfonamide involves multi-step organic reactions, often starting from thietane-3-one derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's stability under various pH conditions and its solubility profile are key factors evaluated during preclinical studies, aligning with the growing focus on drug-like properties in modern pharmacology.

From an industrial perspective, CAS 1866008-62-9 is gaining attention in the development of high-performance polymers and specialty chemicals. Its sulfonamide group can enhance thermal stability and mechanical strength, making it a candidate for aerospace and automotive materials. Additionally, the compound's potential role in green chemistry initiatives is being investigated, as researchers seek eco-friendly alternatives to traditional sulfonating agents.

Frequently asked questions about N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-1-sulfonamide include its safety profile, synthetic routes, and commercial availability. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound is typically supplied by specialized chemical manufacturers, with custom synthesis options available for research-scale quantities. Its price varies depending on purity and supplier, reflecting the complexities of its production.

In the context of AI-driven drug discovery, 1866008-62-9 has been included in virtual screening libraries due to its privileged scaffold characteristics. Computational models predict favorable interactions with biological targets, particularly enzymes involved in inflammatory pathways. This aligns with current trends in precision medicine, where sulfonamide derivatives are being repurposed for niche therapeutic applications.

The environmental fate of N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-1-sulfonamide is another area of active research. Preliminary biodegradation studies suggest moderate persistence in aquatic systems, prompting investigations into advanced oxidation processes for its removal from wastewater. These findings are relevant to regulatory frameworks governing emerging contaminants in the chemical industry.

Looking ahead, the scientific community anticipates expanded applications for CAS 1866008-62-9 in nanotechnology and catalysis. Its molecular architecture offers opportunities for creating metal-organic frameworks (MOFs) with tailored pore structures for gas storage or separation. Furthermore, the thietane ring system presents intriguing possibilities for photoactive materials development, responding to the global push for sustainable energy solutions.